Cas no 1642-47-3 (Phosphorotetrathioicacid, tributyl ester)

• Product name: Phosphorotetrathioicacid, tributyl ester
• CAS No: 1642-47-3
• MF: C₁₂H₂₇PS₄
• MW: 330.57658
• CID: 217075
• PubChem ID: 221215

Phosphorotetrathioicacid, tributyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorotetrathioicacid, tributyl ester
• tris(butylsulfanyl)-sulfanylidene-λ⁵-phosphane
• AC1L59XV
• AC1Q7FRZ
• AG-J-33328
• AR-1L7093
• CTK4D1762
• NSC5455
• Tetrathio-ortho-phosphorsaeure-tributylester
• tetrathiophosphoric acid tributyl ester
• Tetrathiophosphorsaeure-tributylester
• tributyl phosphorotetrathioate
• Tributyl-phosphortetrathioat
• Tributyltetrathiophosphat
• Tributyl-tetrathiophosphat
• tris(butylsulfanyl)-sulfanylidene-
• NSC-5455
• SCHEMBL1974660
• 1642-47-3
• DTXSID00277977

• Inchi： InChI=1S/C12H27PS4/c1-4-7-10-15-13(14,16-11-8-5-2)17-12-9-6-3/h4-12H2,1-3H3
• InChI Key： VPCSUXLEOKYMDK-UHFFFAOYSA-N
• SMILES： CCCCSP(SCCCC)(=S)SCCCC

Computed Properties

• Exact Mass: 330.07361
• Monoisotopic Mass: 330.07332255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 0
• LogP: 7.46140